Cas no 90514-72-0 (4-(1H-1,3-benzodiazol-1-yl)benzaldehyde)

4-(1H-1,3-benzodiazol-1-yl)benzaldehyde structure

90514-72-0 structure

Product Name:4-(1H-1,3-benzodiazol-1-yl)benzaldehyde

CAS No:90514-72-0

MF:C₁₄H₁₀N₂O

MW:222.24200296402

MDL:MFCD03425762

CID:812009

PubChem ID:737733

Update Time:2025-04-19

4-(1H-1,3-benzodiazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(1H-Benzo[d]imidazol-1-yl)benzaldehyde
- 4-(1H-1,3-BENZIMIDAZOL-1-YL)BENZENECARBALDEHYDE
- 4-(1H-benzimidazol-1-yl)Benzaldehyde
- 4-(benzimidazol-1-yl)benzaldehyde
- 4-BENZOIMIDAZOL-1-YL-BENZALDEHYDE
- Benzaldehyde,4-(1H-benzimidazol-1-yl)-
- 4-benzimidazolylbenzaldehyde
- benzimidazolylbenzenecarbaldehyde
- 4-(1H-1,3-benzodiazol-1-yl)benzaldehyde
- J-513212
- EN300-12793
- DTXSID90353279
- SR-01000065925
- Z85923111
- SR-01000065925-1
- 90514-72-0
- CHEMBL153512
- SCHEMBL2568999
- AKOS000260443
- PD193543
- 3T-0322
- MFCD03425762
- 1-Phenylbenzimidazole deriv. 48
- BDBM3831
- 4-(1-benzimidazolyl)benzaldehyde
- A843569
- FT-0642172
- SY346257
- 4-(1H-1,3-benzimidazol-1-yl)benzenecarbaldehyde, AldrichCPR
- CS-0232650
- 4-(1,3-benzodiazol-1-yl)benzaldehyde
- DB-057208
- MDL： MFCD03425762
- Inchi： 1S/C14H10N2O/c17-9-11-5-7-12(8-6-11)16-10-15-13-3-1-2-4-14(13)16/h1-10H
- InChI Key： RAYKWSXEKZURTM-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1C=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 222.07900
Monoisotopic Mass: 222.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Density: 1.19
Melting Point: 98-100°C
Boiling Point: 428.5 °C at 760 mmHg
Flash Point: 212.9 °C
PSA: 34.89000
LogP: 2.83800

4-(1H-1,3-benzodiazol-1-yl)benzaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-(1H-1,3-benzodiazol-1-yl)benzaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-1,3-benzodiazol-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275136-5g	4-(1H-Benzo[d]imidazol-1-yl)benzaldehyde	90514-72-0	95%	5g	$735	2021-06-17
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Apollo Scientific	OR32676-1g	4-(1H-1,3-Benzodiazol-1-yl)benzaldehyde	90514-72-0	95	1g	£90.00	2025-02-20
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4-(1H-1,3-benzodiazol-1-yl)benzaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:90514-72-0)4-(1H-1,3-benzodiazol-1-yl)benzaldehyde

Order Number:A843569

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:00

Price ($):195.0

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